Cas no 2172256-49-2 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid)
2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid
- 2172256-49-2
- 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]-1,3-thiazole-4-carboxylic acid
- EN300-1270463
- 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid
-
- Inchi: 1S/C24H22N2O4S/c27-23(28)21-14-31-22(25-21)15-6-5-11-26(12-15)24(29)30-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,14-15,20H,5-6,11-13H2,(H,27,28)
- InChI Key: WMDQGLQBQCZAHQ-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1
Computed Properties
- Exact Mass: 434.13002836g/mol
- Monoisotopic Mass: 434.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 108Ų
2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1270463-1.0g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1270463-50mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 50mg |
$326.0 | 2023-10-02 | |
| Enamine | EN300-1270463-100mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 100mg |
$486.0 | 2023-10-02 | |
| Enamine | EN300-1270463-250mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 250mg |
$693.0 | 2023-10-02 | |
| Enamine | EN300-1270463-500mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 500mg |
$1092.0 | 2023-10-02 | |
| Enamine | EN300-1270463-1000mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 1000mg |
$1400.0 | 2023-10-02 | |
| Enamine | EN300-1270463-2500mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 2500mg |
$2745.0 | 2023-10-02 | |
| Enamine | EN300-1270463-5000mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 5000mg |
$4060.0 | 2023-10-02 | |
| Enamine | EN300-1270463-10000mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95.0% | 10000mg |
$6020.0 | 2023-10-02 | |
| Aaron | AR01FJOG-50mg |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid |
2172256-49-2 | 95% | 50mg |
$474.00 | 2025-02-14 |
2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid
Comprehensive Overview of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172256-49-2)
The compound 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172256-49-2) is a specialized Fmoc-protected derivative of piperidine-thiazole carboxylic acid, widely utilized in peptide synthesis and medicinal chemistry. Its unique structure combines a thiazole ring with a piperidine scaffold, making it a valuable intermediate for designing bioactive molecules. Researchers and pharmaceutical developers frequently employ this compound due to its role in drug discovery, particularly in modulating enzyme inhibitors and receptor ligands.
In recent years, the demand for Fmoc-protected building blocks like CAS 2172256-49-2 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s carboxylic acid functionality allows for efficient conjugation with amines or other nucleophiles, enabling the construction of complex peptide therapeutics. Notably, its thiazole moiety is associated with enhanced pharmacokinetic properties, such as improved metabolic stability and target binding affinity—a hot topic in AI-driven drug design and computational chemistry.
From an industrial perspective, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid aligns with the growing focus on green chemistry and sustainable synthesis. Laboratories increasingly seek high-purity intermediates to minimize waste and optimize yields, addressing environmental concerns. Additionally, its application in proteomics research and bioconjugation techniques has attracted attention in personalized medicine and biomarker development—areas frequently searched in scientific databases.
The compound’s CAS 2172256-49-2 is also pivotal in structure-activity relationship (SAR) studies, where researchers explore modifications to enhance drug efficacy and reduce off-target effects. Its Fmoc group ensures compatibility with standard peptide coupling reagents, streamlining workflows in high-throughput screening (HTS). As the pharmaceutical industry embraces machine learning for molecular optimization, compounds like this serve as critical inputs for in silico modeling and virtual screening platforms.
In summary, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid exemplifies the intersection of organic chemistry and biotechnology. Its versatility in peptide engineering, coupled with relevance to cutting-edge drug development, positions it as a cornerstone in modern R&D pipelines. For scientists exploring next-generation therapeutics or chemical biology tools, this compound offers a robust foundation for innovation.
2172256-49-2 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-3-yl)-1,3-thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)